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Compound of Interest

Compound Name: TIS108

Cat. No.: B2844129 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: The following protocols are synthesized from research primarily conducted on

annual plants, such as Arabidopsis thaliana and rice. Long-term studies on the effects of

TIS108 on perennial plants are not extensively documented in publicly available literature.

Therefore, these guidelines are intended as a starting point for research and should be

optimized for specific perennial species and experimental goals.

Introduction to TIS108
TIS108 is a triazole-type compound that acts as a potent inhibitor of strigolactone (SL)

biosynthesis.[1][2][3][4] Strigolactones are a class of phytohormones that play a crucial role in

regulating various aspects of plant development, including shoot branching, root morphology,

and responses to environmental stimuli.[1][5] By inhibiting SL biosynthesis, TIS108 can induce

physiological changes in plants, such as increased shoot branching and altered root hair

elongation, phenotypes similar to those observed in SL-deficient mutants.[1][3][4]

Mechanism of Action: TIS108 is believed to target a cytochrome P450 monooxygenase (MAX1)

or its homologs, which are key enzymes in the SL biosynthesis pathway.[1] This inhibition leads

to a reduction in the endogenous levels of strigolactones.[1][3][4] As a result of SL deficiency,

feedback regulation may occur, leading to the upregulation of genes involved in the early

stages of the SL biosynthesis pathway, such as MAX3 and MAX4 in Arabidopsis.[1][2][3]
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Potential Applications in Perennial Plants
Based on its known effects, long-term TIS108 treatment in perennial plants could be explored

for:

Architectural Modification: Increasing branching in ornamental perennials to create denser,

more compact, and aesthetically pleasing forms.

Horticultural Production: Enhancing the production of cuttings from stock plants by promoting

axillary bud outgrowth.

Root System Modulation: Investigating the long-term effects on root architecture, which could

influence nutrient uptake, water absorption, and symbiotic relationships.

Stress Response Studies: Evaluating how prolonged strigolactone deficiency affects a

perennial plant's ability to cope with abiotic and biotic stresses over multiple seasons.[5]

Data Summary: TIS108 Effects on Model Plants
The following table summarizes quantitative data from studies on annual plants, which can

serve as a reference for designing experiments with perennials.
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Plant Species
Treatment
Concentration

Application
Method

Observed
Effects

Reference(s)

Arabidopsis

thaliana
1–3 µM

Foliar Spray /

Growth Medium

Increased

number of

branches;

repressed root

hair elongation.

[1]

Arabidopsis

thaliana

5 µM GR24 (SL

analog)

Co-application

with TIS108

Rescue of the

TIS108-induced

phenotype

(reverted to wild-

type).

[1]

Rice (Oryza

sativa)
3 µM Foliar Spray

Decreased root-

knot nematode

infection;

increased

jasmonate

content.

[5]

Rice (Oryza

sativa)
10–100 nM

Root Treatment

(in culture media)

Strongly reduced

levels of epi-5DS

(a type of

strigolactone) in

roots and root

exudates.

[6]

Experimental Protocols for Long-Term Treatment
These protocols are designed for perennial plants grown in controlled environments (e.g.,

greenhouses, growth chambers) or in field settings.

General Preparations
Plant Material: Select healthy, well-established perennial plants of a uniform age and size. It

is advisable to use clonal material to minimize genetic variability.
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TIS108 Stock Solution: Prepare a stock solution of TIS108 (e.g., 10 mM in DMSO or

acetone). Store at -20°C in small aliquots to avoid repeated freeze-thaw cycles.

Control Groups: Always include appropriate control groups in your experimental design:

Negative Control: Plants treated with a mock solution containing the same concentration

of the solvent (e.g., DMSO) used for the TIS108 stock solution.

Positive Control (Optional but Recommended): Plants treated with a synthetic

strigolactone analog, such as GR24, to confirm SL responsiveness. A rescue experiment,

where TIS108-treated plants are co-treated with GR24, can also be valuable.[1]

Protocol 1: Long-Term Foliar Application
This method is suitable for assessing the effects of TIS108 on shoot architecture.

Acclimatization: Acclimatize the perennial plants to the experimental conditions for at least

two weeks prior to the start of the treatment.

Working Solution Preparation: Prepare a working solution of TIS108 by diluting the stock

solution in distilled water containing a surfactant (e.g., 0.01-0.05% Tween-20) to ensure even

leaf coverage. A starting concentration range of 1–10 µM is recommended based on

effective concentrations in Arabidopsis.[1]

Application:

Apply the TIS108 working solution as a fine mist to all aerial parts of the plants until runoff.

Apply the mock solution to the negative control group.

Perform applications at a regular frequency (e.g., once every 1-2 weeks). The frequency

will need to be optimized based on the plant's growth rate and the persistence of the

compound's effects.

Long-Term Maintenance:

Continue the treatment over an extended period (e.g., one or more growing seasons).
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Monitor plant health and growth parameters regularly.

Adjust application frequency and concentration as needed based on observed plant

responses. Be vigilant for any signs of phytotoxicity.

Data Collection:

Morphological Data: Number of branches, internode length, plant height, leaf senescence,

and flowering time.

Physiological Data: Photosynthetic rate, stomatal conductance, and chlorophyll content.

Biochemical Data: Endogenous strigolactone levels (if analytical equipment is available),

and analysis of other interacting hormones like auxins and cytokinins.[5]

Protocol 2: Long-Term Soil Drench Application
This method is suitable for studying the effects of TIS108 on root development and overall plant

physiology.

Acclimatization: As described in Protocol 4.2.

Working Solution Preparation: Prepare a working solution of TIS108 by diluting the stock

solution in the nutrient solution or irrigation water. A starting concentration range of 10–500

nM is recommended, based on effective concentrations in rice root treatments.[6]

Application:

Apply a standard volume of the TIS108-containing solution to the soil of each pot to

ensure consistent dosing.

Apply the mock solution to the negative control group.

Apply the treatment at each watering or at regular intervals (e.g., once a week).

Long-Term Maintenance:

Maintain consistent watering and nutrient supply for all experimental groups.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.researchgate.net/figure/Foliar-spraying-of-the-strigolactone-SL-biosynthesis-inhibitor-TIS108-decreased_fig5_333361583
https://www.benchchem.com/product/b2844129?utm_src=pdf-body
https://www.benchchem.com/product/b2844129?utm_src=pdf-body
https://www.researchgate.net/figure/Effects-of-TIS108-on-2-week-old-rice-seedlings-A-epi5DS-levels-in-roots-and-root_fig8_51494248
https://www.benchchem.com/product/b2844129?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2844129?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Monitor for any signs of waterlogging or altered soil chemistry due to the treatment.

Data Collection:

Root System Analysis: At the end of the experiment (or at intermediate time points for a

subset of plants), carefully wash the roots and analyze root architecture (e.g., total root

length, number of lateral roots, root hair density).

Shoot and Physiological Data: Collect the same data as described in Protocol 4.2.
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Caption: TIS108 inhibits the MAX1 enzyme in the strigolactone biosynthesis pathway.

Experimental Workflow for Long-Term TIS108 Treatment
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Caption: Workflow for long-term TIS108 treatment in perennial plants.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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